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Compound of Interest

Compound Name: Boc-Ser-OH.DCHA

Cat. No.: B3045230 Get Quote

An In-depth Technical Guide on Boc-Ser-OH.DCHA

For researchers, scientists, and professionals in drug development, a precise understanding of

the chemical and physical properties of reagents is paramount. This guide provides core

technical data on Boc-Ser-OH.DCHA, a commonly used protected amino acid in peptide

synthesis.

Core Molecular Data
The dicyclohexylamine (DCHA) salt of N-tert-butoxycarbonyl-L-serine (Boc-Ser-OH) is a stable,

crystalline solid that is easier to handle and store compared to the free acid. The key molecular

information is summarized below.

Property Value Citation

Molecular Formula C20H38N2O5 [1][2]

Molecular Weight 386.5 g/mol [1][2]

Component Structure
Boc-Ser-OH.DCHA is an acid-base salt formed from two constituent molecules: the Boc-

protected amino acid, N-[tert-butoxycarbonyl]-L-serine, and the base, dicyclohexylamine.[2]
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Component Structure of Boc-Ser-OH.DCHA
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Caption: Logical relationship of Boc-Ser-OH.DCHA components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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